Cas no 1807086-89-0 (Methyl 5-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 5-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetate
• CAS No: 1807086-89-0
• MF: C₁₁H₉ClF₂N₂O₂
• MW: 274.651168584824
• CID: 4880344
• Update Time: 2025-06-09

Methyl 5-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H9ClF2N2O2/c1-18-9(17)2-7-8(4-15)6(3-12)5-16-10(7)11(13)14/h5,11H,2-3H2,1H3
• InChI Key： YXBTWYXUFMNHBT-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(F)F)C(=C1C#N)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 1.4
• Topological Polar Surface Area: 63

Additional information on Methyl 5-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetate

Methyl 5-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetate (CAS No. 1807086-89-0): An Overview

Methyl 5-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetate (CAS No. 1807086-89-0) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its chloromethyl, cyano, and difluoromethyl functional groups, exhibits a range of chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of Methyl 5-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetate is C₁₂H₉ClF₂N₂O₂, and its molecular weight is approximately 284.65 g/mol. The compound's structure includes a pyridine ring, which is a common scaffold in many bioactive molecules due to its ability to form stable complexes with metal ions and its potential for modulating biological processes.

Recent studies have highlighted the importance of functionalized pyridine derivatives in the development of novel therapeutic agents. For instance, the chloromethyl group in Methyl 5-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetate can be readily substituted with various nucleophiles, making it an excellent precursor for the synthesis of more complex molecules. This versatility is particularly valuable in the design of targeted therapies for diseases such as cancer and neurodegenerative disorders.

The cyano group, another key feature of this compound, contributes to its reactivity and stability. Cyano groups are known for their ability to participate in various chemical reactions, including nucleophilic addition, elimination, and substitution reactions. In pharmaceutical research, cyano-containing compounds are often used as building blocks for the synthesis of drugs with improved pharmacokinetic properties and enhanced biological activity.

The presence of difluoromethyl groups in Methyl 5-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetate adds another layer of complexity to its chemical behavior. Fluorinated compounds are known for their unique properties, such as increased lipophilicity, metabolic stability, and enhanced binding affinity to biological targets. These characteristics make difluoromethylated compounds particularly attractive for drug discovery and development.

In terms of synthesis, Methyl 5-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetate can be prepared through a series of well-defined chemical reactions. One common approach involves the reaction of a suitable pyridine derivative with chloroacetyl chloride followed by treatment with difluoroacetic acid methyl ester. The resulting product can then be further functionalized to generate a wide range of derivatives with diverse biological activities.

The biological activity of Methyl 5-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetate has been the subject of several recent studies. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes involved in disease pathways. For example, it has been reported to inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, preliminary studies have suggested that this compound may have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

In the context of drug discovery, Methyl 5-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetate serves as an important lead compound for the development of novel therapeutic agents. Its unique combination of functional groups provides a robust platform for structure-activity relationship (SAR) studies, allowing researchers to optimize its pharmacological properties through systematic modifications.

The safety profile of Methyl 5-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetate is also an important consideration in its application as a pharmaceutical intermediate. Preclinical studies have demonstrated that this compound exhibits low toxicity and good metabolic stability, making it suitable for further development into clinical candidates.

In conclusion, Methyl 5-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetate (CAS No. 1807086-89-0) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and versatile reactivity make it an ideal candidate for the synthesis of novel drugs with improved therapeutic profiles. Ongoing research continues to uncover new applications and optimize its properties, contributing to advancements in the field of drug discovery.